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Compound of Interest

Compound Name: Onono

Cat. No.: B1236737

A thorough investigation into the chemical identity of a substance referred to as "Onono"
reveals that this term does not correspond to a single, well-defined chemical compound.
Instead, the name and similar variations are associated with several distinct chemical entities,
making a singular, in-depth technical guide on its core chemical structure impracticable. The
ambiguity stems from references to a Schiff base ligand, an inorganic molecule, a natural
isoflavone, and various pharmaceutical drug candidates.

Multiple Interpretations of "Onono"

The term "Onono" and its close variations appear in scientific and commercial databases with
disparate meanings:

o A Pentadentate Schiff Base Ligand: In the context of coordination chemistry, "ONONO" is
used to describe the donor atom sequence of a pentadentate Schiff base ligand.[1] This
ligand is synthesized from salicylaldehyde, leucylalanine, and glycylglycine and is capable of
forming complexes with metal ions like Zn(ll).[1] However, the same source also associates
this ligand with the molecular formula N203 and the IUPAC name "nitroso nitrite," which
represents a much simpler inorganic compound, indicating a potential inconsistency in the
data.[1]

» Nitrosonitrate (ONONOZ2): PubChem, a comprehensive chemical database, lists a compound
with the synonym "ONONOZ2" and the IUPAC name "nitroso nitrate," having the molecular
formula N204.[2] This is a distinct and well-characterized inorganic molecule.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1236737?utm_src=pdf-interest
https://www.benchchem.com/product/b1236737?utm_src=pdf-body
https://www.benchchem.com/product/b1236737?utm_src=pdf-body
https://www.benchchem.com/product/b1236737?utm_src=pdf-body
https://www.benchchem.com/product/b1236737?utm_src=pdf-body
https://www.benchchem.com/product/b1236737
https://www.benchchem.com/product/b1236737
https://www.benchchem.com/product/b1236737
https://www.benchchem.com/product/b1236737?utm_src=pdf-body
https://www.benchchem.com/product/b1236737?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Onono2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Ononin (an Isoflavone): "Ononin™ is the common name for Formononetin 7-O-glucoside, a
naturally occurring isoflavone found in sources like soybeans.[3][4] It has a defined chemical
structure (C22H2209) and has been studied for its anti-inflammatory and neuroprotective
properties.[4]

o ONO- Prefixed Pharmaceutical Compounds: ONO Pharmaceutical Co., Ltd. has developed
numerous drug candidates with designations starting with "ONO-," such as ONO-4007 and
ONO-2952.[5][6] These are complex organic molecules with specific therapeutic targets and
are unrelated to the other substances mentioned.

e Peroxynitrite (ONOO~): The chemical formula ONOO~ represents the peroxynitrite ion, a
reactive nitrogen species.[7] While structurally similar in notation, it is a distinct anionic
species.

Conclusion

Due to the lack of a single, universally recognized chemical compound named "Onono," it is
not possible to provide a detailed technical guide with its chemical structure, experimental
protocols, and signaling pathways as requested. The term is ambiguous and refers to multiple,
chemically unrelated substances. Researchers and scientists are advised to use more specific
identifiers, such as the IUPAC name, CAS number, or a common name that uniquely identifies
the compound of interest, to avoid confusion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Onono | Benchchem [benchchem.com]

2. Onono2 | N204 | CID 519198 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Ononin | Antibacterial | TargetMol [targetmol.com]

4. Ononin | CAS 486-62-4 | Chemodex | Biomol.com [biomol.com]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.targetmol.com/compound/ononin
https://www.biomol.com/products/chemicals/biochemicals/ononin-cdx-o0086-m001
https://www.biomol.com/products/chemicals/biochemicals/ononin-cdx-o0086-m001
https://www.researchgate.net/figure/Chemical-structure-of-ONO-4007_fig1_13795659
https://pubchem.ncbi.nlm.nih.gov/compound/11524127
https://en.wikipedia.org/wiki/Peroxynitrite
https://www.benchchem.com/product/b1236737?utm_src=pdf-body
https://www.benchchem.com/product/b1236737?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1236737
https://pubchem.ncbi.nlm.nih.gov/compound/Onono2
https://www.targetmol.com/compound/ononin
https://www.biomol.com/products/chemicals/biochemicals/ononin-cdx-o0086-m001
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

5. researchgate.net [researchgate.net]

6. On0-2952 | C22H20CIFN202 | CID 11524127 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. Peroxynitrite - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [The Ambiguity of "Onono" in Chemical Literature].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236737#what-is-the-chemical-structure-of-onono]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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